Cas no 2172513-13-0 (2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide)

• Product Name: 2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide
• CAS No: 2172513-13-0
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 6341164
• PubChem ID: 165848684
• Update Time: 2025-05-25

2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide
• EN300-1283517
• 2172513-13-0

• Inchi： 1S/C11H19N3O2S/c1-3-8-14(2)17(15,16)9-10(12)11-6-4-5-7-13-11/h4-7,10H,3,8-9,12H2,1-2H3
• InChI Key： DWVVMNGQUZFIMH-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CN=1)N)(N(C)CCC)(=O)=O

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 84.7Ų

Additional information on 2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide

Comprehensive Overview of 2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide (CAS No. 2172513-13-0): Properties, Applications, and Research Insights

The compound 2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide (CAS No. 2172513-13-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyridine ring, an amino group, and a sulfonamide moiety. This configuration endows it with distinct chemical and pharmacological properties, making it a subject of interest in medicinal chemistry and material science. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and functional adaptability.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their applications in drug discovery, agrochemicals, and advanced materials. The 2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide stands out due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for bioavailability and target binding. These attributes align with current trends in small-molecule therapeutics and precision chemistry, where molecular tweaks can significantly enhance efficacy.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and sulfonylation, with careful control of reaction conditions to optimize yield. Another hot topic is its potential role in central nervous system (CNS) drug development, given the pyridine moiety's ability to modulate neurotransmitter receptors.

From an industrial perspective, CAS No. 2172513-13-0 is gaining traction as a building block for high-value intermediates. Its stability under physiological conditions makes it suitable for prodrug design, a trending area in pharmaceutical innovation. Additionally, its solubility profile is frequently discussed in formulation studies, addressing common challenges like drug delivery and bioavailability enhancement.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's ecological impact is under scrutiny, reflecting broader concerns about green chemistry. Researchers emphasize sustainable synthesis methods to minimize waste, aligning with global ESG (Environmental, Social, and Governance) goals in chemical manufacturing.

In summary, 2-amino-N-methyl-N-propyl-2-(pyridin-2-yl)ethane-1-sulfonamide represents a convergence of structural ingenuity and practical utility. Its relevance spans drug discovery, material science, and process chemistry, making it a compound to watch in the evolving landscape of specialty chemicals. Future research may unlock further applications, particularly in targeted therapies and smart materials.